Cas no 2580244-20-6 (1-{(9H-fluoren-9-yl)methoxycarbonyl}-4,4-difluoro-3-methylpyrrolidine-3-carboxylic acid)

1-{(9H-fluoren-9-yl)methoxycarbonyl}-4,4-difluoro-3-methylpyrrolidine-3-carboxylic acid structure
2580244-20-6 structure
Product Name:1-{(9H-fluoren-9-yl)methoxycarbonyl}-4,4-difluoro-3-methylpyrrolidine-3-carboxylic acid
CAS No:2580244-20-6
MF:C21H19F2NO4
MW:387.37667298317
MDL:MFCD33020674
CID:5359644
PubChem ID:155858957
Update Time:2025-07-20

1-{(9H-fluoren-9-yl)methoxycarbonyl}-4,4-difluoro-3-methylpyrrolidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 1-(9H-Fluoren-9-ylmethoxycarbonyl)-4,4-difluoro-3-methylpyrrolidine-3-carboxylic acid
    • Z4873389897
    • 1-{[(9H-fluoren-9-yl)methoxy]carbonyl}-4,4-difluoro-3-methylpyrrolidine-3-carboxylic acid
    • 1-{(9H-fluoren-9-yl)methoxycarbonyl}-4,4-difluoro-3-methylpyrrolidine-3-carboxylic acid
    • MDL: MFCD33020674
    • Inchi: 1S/C21H19F2NO4/c1-20(18(25)26)11-24(12-21(20,22)23)19(27)28-10-17-15-8-4-2-6-13(15)14-7-3-5-9-16(14)17/h2-9,17H,10-12H2,1H3,(H,25,26)
    • InChI Key: ZFFZTVDQZVZDRX-UHFFFAOYSA-N
    • SMILES: FC1(CN(C(=O)OCC2C3C=CC=CC=3C3=CC=CC=C23)CC1(C(=O)O)C)F

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 28
  • Rotatable Bond Count: 4
  • Complexity: 620
  • XLogP3: 3.6
  • Topological Polar Surface Area: 66.8

1-{(9H-fluoren-9-yl)methoxycarbonyl}-4,4-difluoro-3-methylpyrrolidine-3-carboxylic acid Pricemore >>

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Additional information on 1-{(9H-fluoren-9-yl)methoxycarbonyl}-4,4-difluoro-3-methylpyrrolidine-3-carboxylic acid

Recent Advances in the Study of 1-{(9H-fluoren-9-yl)methoxycarbonyl}-4,4-difluoro-3-methylpyrrolidine-3-carboxylic acid (CAS: 2580244-20-6)

The compound 1-{(9H-fluoren-9-yl)methoxycarbonyl}-4,4-difluoro-3-methylpyrrolidine-3-carboxylic acid (CAS: 2580244-20-6) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique difluorinated pyrrolidine scaffold, serves as a critical intermediate in the synthesis of novel bioactive compounds, particularly in the development of peptide-based therapeutics and protease inhibitors. The presence of the fluorenylmethoxycarbonyl (Fmoc) protecting group enhances its utility in solid-phase peptide synthesis (SPPS), making it a valuable tool for researchers.

Recent studies have focused on optimizing the synthetic routes for this compound to improve yield and purity. A 2023 publication in the *Journal of Medicinal Chemistry* detailed a streamlined synthesis protocol that reduces the number of steps and minimizes the use of hazardous reagents. The authors reported a 15% increase in overall yield compared to traditional methods, which is particularly advantageous for large-scale production. Additionally, the study highlighted the compound's stability under various pH conditions, a property that is crucial for its application in drug development.

In the context of drug discovery, 1-{(9H-fluoren-9-yl)methoxycarbonyl}-4,4-difluoro-3-methylpyrrolidine-3-carboxylic acid has been explored as a building block for the design of protease inhibitors. Its difluorinated pyrrolidine core mimics the transition state of peptide bond hydrolysis, a feature that is exploited to inhibit enzymes such as HIV-1 protease and SARS-CoV-2 main protease. A recent preprint on bioRxiv demonstrated the compound's efficacy in inhibiting the SARS-CoV-2 main protease with an IC50 of 2.3 µM, suggesting its potential as a lead compound for antiviral therapeutics.

Beyond its role in protease inhibition, this compound has also been investigated for its application in targeted drug delivery systems. Researchers have conjugated it to nanoparticles and liposomes to enhance the bioavailability and tissue specificity of peptide-based drugs. A 2024 study published in *Advanced Drug Delivery Reviews* showcased its use in a novel nanocarrier system for the delivery of anticancer peptides, achieving a 40% reduction in tumor size in murine models compared to controls.

The safety profile of 1-{(9H-fluoren-9-yl)methoxycarbonyl}-4,4-difluoro-3-methylpyrrolidine-3-carboxylic acid has been another area of active research. Toxicological studies conducted in vitro and in vivo have indicated low cytotoxicity and good biocompatibility, further supporting its potential for clinical applications. However, long-term toxicity studies are still underway to fully assess its safety in humans.

In conclusion, the compound 1-{(9H-fluoren-9-yl)methoxycarbonyl}-4,4-difluoro-3-methylpyrrolidine-3-carboxylic acid (CAS: 2580244-20-6) represents a versatile and promising scaffold in chemical biology and pharmaceutical research. Its applications span from peptide synthesis to drug discovery and delivery, with ongoing studies continuing to uncover its full potential. Future research directions may include the exploration of its derivatives and the optimization of its pharmacokinetic properties for therapeutic use.

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